molecular formula C20H23ClN2O4S B3481262 methyl 2-{[(4-chlorophenyl)acetyl]amino}-5-[(diethylamino)carbonyl]-4-methyl-3-thiophenecarboxylate

methyl 2-{[(4-chlorophenyl)acetyl]amino}-5-[(diethylamino)carbonyl]-4-methyl-3-thiophenecarboxylate

Cat. No. B3481262
M. Wt: 422.9 g/mol
InChI Key: LPUNJLRESKSSIY-UHFFFAOYSA-N
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Description

This compound is a complex organic molecule with several functional groups. It includes a thiophene ring, which is a five-membered ring with one sulfur atom, and an amide group, which is a carbonyl (a carbon double-bonded to an oxygen) adjacent to a nitrogen . The molecule also contains a chlorophenyl group, which is a benzene ring with a chlorine atom attached, and a diethylamino group, which consists of a nitrogen atom bonded to two ethyl groups .


Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups. The thiophene ring provides a planar, aromatic system, which can contribute to the overall stability of the molecule. The chlorophenyl group is also planar and aromatic. The presence of the chlorine atom can make this portion of the molecule more polar, and may influence how the molecule interacts with other substances .

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. The biological activity of a compound depends on its structure and the nature of its functional groups, as well as the specific biological system in which it is acting .

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the search results. As with any chemical, safe handling procedures should be followed to minimize risk. This includes wearing appropriate personal protective equipment and working in a well-ventilated area .

properties

IUPAC Name

methyl 2-[[2-(4-chlorophenyl)acetyl]amino]-5-(diethylcarbamoyl)-4-methylthiophene-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23ClN2O4S/c1-5-23(6-2)19(25)17-12(3)16(20(26)27-4)18(28-17)22-15(24)11-13-7-9-14(21)10-8-13/h7-10H,5-6,11H2,1-4H3,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LPUNJLRESKSSIY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C(=O)C1=C(C(=C(S1)NC(=O)CC2=CC=C(C=C2)Cl)C(=O)OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23ClN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

422.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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methyl 2-{[(4-chlorophenyl)acetyl]amino}-5-[(diethylamino)carbonyl]-4-methyl-3-thiophenecarboxylate
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methyl 2-{[(4-chlorophenyl)acetyl]amino}-5-[(diethylamino)carbonyl]-4-methyl-3-thiophenecarboxylate
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methyl 2-{[(4-chlorophenyl)acetyl]amino}-5-[(diethylamino)carbonyl]-4-methyl-3-thiophenecarboxylate
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methyl 2-{[(4-chlorophenyl)acetyl]amino}-5-[(diethylamino)carbonyl]-4-methyl-3-thiophenecarboxylate
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methyl 2-{[(4-chlorophenyl)acetyl]amino}-5-[(diethylamino)carbonyl]-4-methyl-3-thiophenecarboxylate
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methyl 2-{[(4-chlorophenyl)acetyl]amino}-5-[(diethylamino)carbonyl]-4-methyl-3-thiophenecarboxylate

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